Cas no 1518023-86-3 (1-(2-Amino-6-fluorophenyl)pyrrolidin-2-one)

• Product Name: 1-(2-Amino-6-fluorophenyl)pyrrolidin-2-one
• CAS No: 1518023-86-3
• MF: C₁₀H₁₁FN₂O
• MW: 194.205545663834
• CID: 5694915
• PubChem ID: 81310383
• Update Time: 2025-06-08

1-(2-Amino-6-fluorophenyl)pyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• EN300-844468
• AKOS019882439
• 1518023-86-3
• 1-(2-AMINO-6-FLUOROPHENYL)PYRROLIDIN-2-ONE
• 1-(2-Amino-6-fluorophenyl)pyrrolidin-2-one

• Inchi： 1S/C10H11FN2O/c11-7-3-1-4-8(12)10(7)13-6-2-5-9(13)14/h1,3-4H,2,5-6,12H2
• InChI Key： HJQRZZJWQJBNCJ-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1N1C(CCC1)=O)N

Computed Properties

• Exact Mass: 194.08554114g/mol
• Monoisotopic Mass: 194.08554114g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 46.3Ų

Additional information on 1-(2-Amino-6-fluorophenyl)pyrrolidin-2-one

1-(2-Amino-6-fluorophenyl)pyrrolidin-2-one (CAS No. 1518023-86-3): An Emerging Compound in Medicinal Chemistry

1-(2-Amino-6-fluorophenyl)pyrrolidin-2-one (CAS No. 1518023-86-3) is a promising compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound, also known as AAPF, belongs to the class of pyrrolidinones and is characterized by a 2-amino-6-fluorophenyl substituent attached to a pyrrolidinone ring. The presence of the fluorine atom and the amino group imparts distinct chemical and biological properties, making it a valuable candidate for various research and development initiatives.

The chemical structure of 1-(2-Amino-6-fluorophenyl)pyrrolidin-2-one (AAPF) is defined by its molecular formula, C₁₀H₁₀FN₂O, and its molecular weight of approximately 197.19 g/mol. The compound's solubility in water is limited, but it exhibits good solubility in organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF). These solubility properties are crucial for its use in various biochemical assays and in vivo studies.

In recent years, AAPF has been extensively studied for its potential as a lead compound in drug discovery. One of the key areas of interest is its activity as a modulator of ion channels and receptors. Research has shown that AAPF can interact with specific ion channels, such as potassium channels, which are involved in various physiological processes including neuronal signaling and cardiac function. This interaction has led to investigations into its potential use in treating neurological disorders and cardiovascular diseases.

Beyond ion channel modulation, AAPF has also demonstrated promising anti-inflammatory properties. Studies have shown that it can inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest that AAPF could be a valuable candidate for the development of new anti-inflammatory drugs, particularly for conditions such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic profile of AAPF is another important aspect that has been extensively studied. In vitro and in vivo experiments have shown that it has favorable absorption, distribution, metabolism, and excretion (ADME) properties. The compound is rapidly absorbed following oral administration and exhibits good bioavailability. Additionally, it has a relatively long half-life, which could be advantageous for sustained therapeutic effects.

To further explore the therapeutic potential of AAPF, several preclinical studies have been conducted using animal models. These studies have demonstrated its efficacy in reducing inflammation, modulating ion channel activity, and improving neurological function. For example, in a mouse model of multiple sclerosis, AAPF was found to significantly reduce demyelination and improve motor function. Similarly, in a rat model of myocardial infarction, AAPF showed protective effects on cardiac tissue by reducing oxidative stress and inflammation.

The safety profile of AAPF is also an important consideration for its development as a therapeutic agent. Toxicological studies have shown that it has low toxicity at therapeutic doses and does not cause significant adverse effects in animal models. However, further research is needed to fully understand its long-term safety profile and potential side effects.

In conclusion, 1-(2-Amino-6-fluorophenyl)pyrrolidin-2-one (AAPF) (CAS No. 1518023-86-3) is an emerging compound with significant potential in medicinal chemistry. Its unique chemical structure and biological activities make it a promising candidate for the development of new drugs targeting neurological disorders, cardiovascular diseases, and inflammatory conditions. Ongoing research continues to uncover new insights into its mechanisms of action and therapeutic applications, highlighting its importance in the field of drug discovery.